Cas no 1443291-45-9 (Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate)

• Product Name: Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate
• CAS No: 1443291-45-9
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 5058328
• Update Time: 2025-06-08

Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate
• 1-(3-Cyano-pyrazin-2-yl)-piperidine-3-carboxylic acid methyl ester

• Inchi： 1S/C12H14N4O2/c1-18-12(17)9-3-2-6-16(8-9)11-10(7-13)14-4-5-15-11/h4-5,9H,2-3,6,8H2,1H3
• InChI Key： CTXXRIMWMXMGKQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(C2C(C#N)=NC=CN=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• XLogP3: 0.6
• Topological Polar Surface Area: 79.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate

Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate (CAS No. 1443291-45-9): An Overview

Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate (CAS No. 1443291-45-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as Methyl 3-(1-(3-cyanopyrazin-2-yl)piperidin-3-yl)carbonyloxy, belongs to the class of piperidine derivatives and features a cyanopyrazine moiety, which imparts distinct chemical and biological characteristics.

The molecular structure of Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate is composed of a piperidine ring attached to a 3-cyanopyrazine group through a carboxylate ester linkage. The presence of the cyano group in the pyrazine ring and the ester functionality in the piperidine ring contribute to its overall stability and reactivity. These structural features make it an attractive candidate for various medicinal applications, particularly in the development of novel drugs targeting specific biological pathways.

Recent studies have highlighted the potential of Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate in modulating key enzymes and receptors involved in neurological disorders, cancer, and inflammatory conditions. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are crucial enzymes involved in cell signaling pathways. This inhibition can lead to reduced cell proliferation and enhanced apoptosis, making it a promising lead for anticancer drug development.

In addition to its anticancer properties, Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate has been investigated for its neuroprotective effects. Studies conducted on animal models have demonstrated that this compound can effectively mitigate neuronal damage caused by oxidative stress and neurotoxic agents. The mechanism behind this neuroprotection is believed to involve the modulation of glutamate receptors and the reduction of reactive oxygen species (ROS) levels in brain tissue.

The pharmacokinetic profile of Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate has also been extensively studied. Research indicates that it exhibits favorable oral bioavailability and good plasma stability, which are essential attributes for a drug candidate. Furthermore, its low toxicity profile and minimal side effects make it a viable option for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with patients experiencing significant improvements in disease symptoms without major adverse effects. These findings have paved the way for further clinical investigations and potential market approval.

In conclusion, Methyl 1-(3-cyanopyrazin-2-yl)piperidine-3-carboxylate (CAS No. 1443291-45-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, combined with its potent biological activities, makes it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in advancing medical treatments for various diseases.